(1R,8R,9S,10S,11R,12R,19R,20S,21S,22R)-9,10,11,20,21,22-hexahydroxy-3-[20-hydroxy-14-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhenicosyl]-14-[29-hydroxy-14-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytriacontyl]-2,6,13,17,23,24-hexaoxatricyclo[17.3.1.18,12]tetracosane-5,16-dione

• Molecular Formula: C81H150O28
• Molecular Weight: 1572 g/mol
• IUPAC Name: (1R,8R,9S,10S,11R,12R,19R,20S,21S,22R)-9,10,11,20,21,22-hexahydroxy-3-[20-hydroxy-14-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhenicosyl]-14-[29-hydroxy-14-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytriacontyl]-2,6,13,17,23,24-hexaoxatricyclo[17.3.1.18,12]tetracosane-5,16-dione
• InChI: InChI=1S/C81H150O28/c1-54(84)40-32-25-19-13-7-3-4-8-14-20-26-34-42-56(102-78-74(96)70(92)66(88)60(50-82)106-78)43-35-27-21-15-9-5-11-17-23-29-37-46-58-48-64(86)100-52-63-69(91)73(95)77(99)81(109-63)105-59(49-65(87)101-53-62-68(90)72(94)76(98)80(104-58)108-62)47-38-30-24-18-12-6-10-16-22-28-36-44-57(45-39-31-33-41-55(2)85)103-79-75(97)71(93)67(89)61(51-83)107-79/h54-63,66-85,88-99H,3-53H2,1-2H3/t54?,55?,56?,57?,58?,59?,60-,61-,62-,63-,66-,67-,68-,69-,70+,71+,72+,73+,74-,75-,76-,77-,78-,79-,80-,81-/m1/s1
• InChI Key: YQYKMOMCJFNBBQ-MJSFJGRCSA-N
• Isomeric SMILES: CC(CCCCCCCCCCCCCCC(CCCCCCCCCCCCCC1CC(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC(CC(=O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)O1)O)O)O)CCCCCCCCCCCCCC(CCCCCC(C)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O
• Canonical SMILES: CC(CCCCCCCCCCCCCCC(CCCCCCCCCCCCCC1CC(=O)OCC2C(C(C(C(O2)OC(CC(=O)OCC3C(C(C(C(O1)O3)O)O)O)CCCCCCCCCCCCCC(CCCCCC(C)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)O
• synonyms: fattiviracin A1; fattiviracin-A1

Description

Fattiviracin A1 is a carbohydrate-containing antibiotic isolated from the fermentation broth of Streptomyces microflavus strain No. 2445 and exhibits antiviral activity against herpes simplex virus type 1 (HSV-1), varicella-zoster virus (VZV), influenza A virus and human immunodeficiency virus type 1 (HIV-1). It has a role as a metabolite, an anti-HSV-1 agent, an anti-HIV-1 agent and an EC 3.2.1.18 (exo-alpha-sialidase) inhibitor. It is a carbohydrate-containing antibiotic, a beta-D-glucoside, a fatty acid derivative and a macrodiolide.

Scientific Research Applications

Solubility and Physical Properties

• The solubility of similar saccharides in ethanol-water mixtures is a critical property for their use in pharmaceutical and chemical industries. Studies like those by Gong, Wang, Zhang, & Qu (2012) and Zhu, Ma, & Zhou (2010) provide insights into the solubility of related sugar alcohols and saccharides, which is essential for their processing and formulation.

Synthesis and Chemical Reactions

• The synthesis of novel compounds derived from similar structures, as explored by Hřebabecký, Masojídková, Dračínský, & Holý (2006), and Mosimann & Vogel (2000) reveal the potential for creating new therapeutic agents or chemical intermediates.

Pharmaceutical Applications

• Studies such as the one by Xuqian (2014) on the analgesic activity of related compounds indicate potential applications in pain management and pharmaceutical development.

Biochemical and Biophysical Research

• Research like that by Gardner et al. (2017) on the effects of similar compounds on ion channels contributes to our understanding of cellular mechanisms and can inform drug development.

Material Science and Engineering

• The physical properties of related saccharides and alcohols, as detailed in studies by Gong, Zhang, Wang, & Qu (2012), have implications for materials science, particularly in the development of biocompatible materials.